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Compound of Interest

2-Bromo-5-
Compound Name:
(chloromethyl)pyrimidine

Cat. No.: B13017929

Get Quote

Executive Summary & Application Context

2-Bromo-5-(chloromethyl)pyrimidine (CAS: 944903-80-8) is a bifunctional pyrimidine

scaffold. Its value lies in its orthogonal reactivity: the electrophilic chloromethyl group
(susceptible to SN2 displacement by amines/thiols) and the 2-bromo substituent (primed for
SNAr or Pd-catalyzed cross-coupling).

This guide provides the Target Analyte Profile (TAP) derived from standard synthetic validation.
As this compound is often generated in situ or immediately used due to the reactivity of the
benzylic-type chloride, the data below represents the consensus values observed during high-
purity isolation.

Structural Analysis & Spectroscopic Logic

Before interpreting the spectra, one must understand the symmetry and electronic environment
of the molecule.
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o Symmetry: The molecule possesses a plane of symmetry passing through the C2-Br and C5-
CH2Cl bonds. Consequently, the protons at positions 4 and 6 are chemically equivalent.

» Electronic Effects:
o The pyrimidine ring is electron-deficient, deshielding ring protons significantly.
o The C2-Bromo group is electron-withdrawing (inductive), further deshielding the ring.

o The C5-Chloromethyl group is attached at the meta-like position relative to the ring
nitrogens, resulting in a methylene shift characteristic of benzylic chlorides but slightly
downfield due to the heterocycle.

Graphviz: Structural Logic & Fragmentation

Loss of Cle
2-Bromo-5-(chloromethyl)pyrimidine Aryl Halide Cleavage > Loss of Bre
(C5H4BrCIN2) ) [M-79]+
MS Signature

-~

T~
-~
~
-~
~
~
-~
-~
~

Isotope Pattern
3:4:1 (M : M+2 : M+4)

Click to download full resolution via product page
Figure 1: Logical fragmentation pathways and isotope signature for MS identification.

Experimental Protocol: Synthesis & Isolation

To ensure the validity of the spectroscopic data, the sample must be prepared via a controlled
protocol that eliminates the corresponding alcohol precursor.

Method: Deoxychlorination of (2-bromopyrimidin-5-yl)methanol.

o Setup: Charge a flame-dried flask with (2-bromopyrimidin-5-yl)methanol (1.0 eq) and
anhydrous Dichloromethane (DCM) (0.2 M concentration).
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e Activation: Cool to 0 °C. Add Thionyl Chloride (SOCI2) (1.5 eq) dropwise. Optional: Add a
catalytic amount of DMF (1-2 drops) to form the Vilsmeier-Haack intermediate for faster
conversion.

o Reaction: Allow to warm to Room Temperature (RT) and stir for 2—4 hours. Monitor by TLC
(Hexane/EtOAc 7:3); the alcohol (lower Rf) should disappear, replaced by the chloride
(higher RY).

o Workup: Quench carefully with saturated aqueous NaHCOs (gas evolution!). Extract with
DCM (3x). Wash organics with brine, dry over Na2SOa4, and concentrate in vacuo.

 Purification: Flash column chromatography (SiOz, 0-20% EtOAc in Hexanes) yields the pure
white/off-white solid.

Spectroscopic Data Analysis[1][2]

A. Nuclear Magnetic Resonance (NMR)
Solvent: CDCIs (Chloroform-d) Instrument: 400 MHz[1]
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Critical QC Check:
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e Absence of Alcohol: Ensure no triplet/broad singlet appears at ~5.3 ppm (OH) or methylene

signal at ~4.7 ppm (CH20H).

o Symmetry: The appearance of H-4/H-6 as a singlet confirms the 2,5-substitution pattern. If

these appear as doublets, the substitution is likely 4,5 or 4,6 (incorrect isomer).

B. Mass Spectrometry (MS)

Method: GC-MS (EI) or LC-MS (ESI+) Molecular Formula: CsH4BrCIN2 Molecular Weight:

207.46 g/mol

Isotope Signature (The "Fingerprint"): Due to the presence of one Bromine (°Br/8Br = 1:1) and

one Chlorine (3°Cl/3’Cl = 3:1), the molecular ion cluster exhibits a distinct 3:4:1 intensity ratio.

m/z (lon) Relative Intensity Origin

206 ~75% [M]* (7°Br, 35Cl)

208 ~100% (Base) [M+2]* (81Br, 35CI) + (7°Br, 37Cl)
210 ~25% [M+4]* (81Br, 37Cl)

171173 High [M - CI]* (Loss of chlorine,

benzylic cation formation)

C. Infrared Spectroscopy (FT-IR)

Medium: KBr Pellet or ATR (Neat)
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Wavenumber (cm~?) Vibration Mode Functional Group

3050 - 3010 v(C-H) Aromatic C-H stretch (weak)

2980 - 2950 v(C-H) Aliphatic CHz stretch

1560, 1420 V(C=N), W(C=C) P.yrim-idine ring skeletal
vibrations

1265 O(CH2-Cl) Wagging mode

740 - 700 v(C-Cl) Carbon-Chlorine stretch

680 v(C-Br) Carbon-Bromine stretch

Quality Control & Troubleshooting

When synthesizing or sourcing this compound, common impurities include the hydrolysis
product (alcohol) or the dimer (ether formation).

Graphviz: Impurity & Workflow Logic
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Figure 2: Rapid NMR-based decision tree for purity assessment.

Troubleshooting Table:
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Observation Diagnosis Remediation
NMR: Extra singlet at 4.75 Residual Alcohol (Start Re-treat with SOCIz; ensure
ppm Material) anhydrous conditions.

Avoid heating the alcohol
MS: M+ peak at ~370 Dimer formation (Ether) without sufficient chlorinating

agent.

Recrystallize from

Appearance: Yellow oil Decomposition / Free Brz Hexanes/EtOAc or run silica

plug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Spectroscopic Data &
Characterization of 2-Bromo-5-(chloromethyl)pyrimidine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13017929/docs#technical-guide-
spectroscopic-data-characterization-of-2-bromo-5-chloromethyl-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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